1,1,2,2-Tetrabromoethane 1,1,2,2-Tetrabromoethane Density and viscosity of mixtures of 1,1,2,2-tetrabromoethane and 1-bromododecane has been measured at atmospheric pressure.
Acetylene tetrabromide appears as a yellowish liquid with a pungent odor, much like camphor. Irritates skin. Ingestion or inhalation may produce irritation or a narcotic effect. Chronic exposure may damage liver. Noncombustible, but decomposes at 374°F, releasing flammable and toxic fumes. Much denser than water. Used as a solvent for fats, oils and waxes.
Brand Name: Vulcanchem
CAS No.: 79-27-6
VCID: VC21259624
InChI: InChI=1S/C2H2Br4/c3-1(4)2(5)6/h1-2H
SMILES: C(C(Br)Br)(Br)Br
Molecular Formula: C2H2Br4
Br2CHCHBr2
C2H2Br4
Molecular Weight: 345.65 g/mol

1,1,2,2-Tetrabromoethane

CAS No.: 79-27-6

Cat. No.: VC21259624

Molecular Formula: C2H2Br4
Br2CHCHBr2
C2H2Br4

Molecular Weight: 345.65 g/mol

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1,1,2,2-Tetrabromoethane - 79-27-6

Specification

Description Density and viscosity of mixtures of 1,1,2,2-tetrabromoethane and 1-bromododecane has been measured at atmospheric pressure.
Acetylene tetrabromide appears as a yellowish liquid with a pungent odor, much like camphor. Irritates skin. Ingestion or inhalation may produce irritation or a narcotic effect. Chronic exposure may damage liver. Noncombustible, but decomposes at 374°F, releasing flammable and toxic fumes. Much denser than water. Used as a solvent for fats, oils and waxes.
CAS No. 79-27-6
Molecular Formula C2H2Br4
Br2CHCHBr2
C2H2Br4
Molecular Weight 345.65 g/mol
IUPAC Name 1,1,2,2-tetrabromoethane
Standard InChI InChI=1S/C2H2Br4/c3-1(4)2(5)6/h1-2H
Standard InChI Key QXSZNDIIPUOQMB-UHFFFAOYSA-N
SMILES C(C(Br)Br)(Br)Br
Canonical SMILES C(C(Br)Br)(Br)Br
Boiling Point 471 °F at 760 mm Hg (NTP, 1992)
243.5 °C
243.5 °C; 151 °C @ 54 mm Hg
474°F (Decomposes)
Colorform Yellowish, heavy liquid /SRP: technical grade/
Colorless to yellow liquid
Pale-yellow liquid [Note: A solid below 32 degrees F].
Flash Point 635 °F (NFPA, 2010)
-18 °C (closed cup)
Melting Point 30 °F (NTP, 1992)
0.0 °C
0 °C
32°F

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